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Cat. No.: B1631491 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of choline tosylate in three

common laboratory solvents: dimethyl sulfoxide (DMSO), water, and ethanol. The information is

intended for researchers, scientists, and professionals in drug development who utilize this

compound in their work. This document summarizes available quantitative and qualitative

solubility data, provides a detailed experimental protocol for solubility determination, and

presents a visual workflow for this process.

Quantitative and Qualitative Solubility Data
The solubility of choline tosylate is a critical parameter for its handling, formulation, and

application in various experimental settings. The following table consolidates the available data

for its solubility in DMSO, water, and ethanol.
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Solvent
Quantitative
Solubility

Qualitative
Description

Conditions & Notes

DMSO 100 mg/mL[1] -

Requires ultrasonic

assistance for

dissolution.[1]

≥ 2.5 mg/mL -

In a 10% DMSO co-

solvent system for in

vivo studies.[1][2]

Water Data not available Soluble[1]

Choline tosylate is a

salt, and as such, is

expected to be freely

soluble in water.

Ethanol Data not available Soluble

Choline salts are

generally soluble in

polar protic solvents

like ethanol. Some

sources describe it as

slightly soluble in

methanol, a similar

alcohol.[3][4]

Experimental Protocol: Determination of Equilibrium
Solubility via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound.[5][6][7] The following protocol provides a step-by-step

guide for determining the solubility of choline tosylate.

2.1. Materials and Equipment

Choline Tosylate (solid)

Solvent of interest (DMSO, water, or ethanol)
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Glass vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

ELSD or UV)

Volumetric flasks and pipettes

2.2. Procedure

Preparation of Supersaturated Solutions:

Add an excess amount of solid choline tosylate to a series of glass vials. The excess

solid should be clearly visible.

Add a known volume of the solvent to each vial.

Equilibration:

Seal the vials tightly to prevent solvent evaporation.

Place the vials in an orbital shaker or on a stir plate with temperature control, set to the

desired experimental temperature (e.g., 25°C or 37°C).

Agitate the samples for a sufficient duration to reach equilibrium. This is typically 24 to 72

hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to

ensure that equilibrium has been reached, indicated by a plateau in the measured

concentration.[6]

Phase Separation:
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Once equilibrium is achieved, remove the vials from the shaker and allow the undissolved

solid to settle.

To separate the saturated solution from the excess solid, either centrifuge the vials or filter

the supernatant through a syringe filter.[5] Care should be taken to avoid any undissolved

particles in the final sample.

Quantification:

Prepare a series of standard solutions of choline tosylate of known concentrations in the

solvent of interest.

Analyze the standard solutions using a validated HPLC method to generate a calibration

curve. Several HPLC methods are available for the quantification of choline.[8][9][10][11]

[12]

Dilute the saturated sample solutions with the solvent to bring the concentration within the

linear range of the calibration curve.

Inject the diluted samples into the HPLC system and determine the concentration of

choline tosylate.

Calculation:

Calculate the solubility of choline tosylate in the solvent using the concentration obtained

from the HPLC analysis and the dilution factor. The solubility is typically expressed in

mg/mL or g/100mL.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of equilibrium

solubility using the shake-flask method.
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Workflow for Shake-Flask Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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